Cas no 1998678-28-6 (5-bromo-2-(2R)-oxiran-2-ylpyridine)

• Product Name: 5-bromo-2-(2R)-oxiran-2-ylpyridine
• CAS No: 1998678-28-6
• MF: C₇H₆BrNO
• MW: 200.03264093399
• CID: 5816323
• PubChem ID: 99627560
• Update Time: 2024-03-01

5-bromo-2-(2R)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2-(2R)-2-oxiranyl-
• 5-bromo-2-(2R)-oxiran-2-ylpyridine
• 1998678-28-6
• 5-bromo-2-[(2R)-oxiran-2-yl]pyridine
• SCHEMBL20185089
• EN300-1909147

• Inchi： 1S/C7H6BrNO/c8-5-1-2-6(9-3-5)7-4-10-7/h1-3,7H,4H2/t7-/m0/s1
• InChI Key： QYOYKFCCKGWXGH-ZETCQYMHSA-N
• SMILES： C1([C@@H]2CO2)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 198.96328g/mol
• Monoisotopic Mass: 198.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• Density: 1.696±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±35.0 °C(Predicted)
• pka: 2.16±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives